Cas no 880811-03-0 (6-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)-N-(pyridin-3-yl)hexanamide)

• Product name: 6-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)-N-(pyridin-3-yl)hexanamide
• CAS No: 880811-03-0
• MF: C₁₈H₁₉N₅O₂
• MW: 337.375763177872
• CID: 5422211

6-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)-N-(pyridin-3-yl)hexanamide Chemical and Physical Properties

Names and Identifiers

• 6-(4-oxo-1,2,3-benzotriazin-3-yl)-N-pyridin-3-ylhexanamide
• 1,2,3-Benzotriazine-3(4H)-hexanamide, 4-oxo-N-3-pyridinyl-
• 6-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)-N-(pyridin-3-yl)hexanamide

• Inchi： 1S/C18H19N5O2/c24-17(20-14-7-6-11-19-13-14)10-2-1-5-12-23-18(25)15-8-3-4-9-16(15)21-22-23/h3-4,6-9,11,13H,1-2,5,10,12H2,(H,20,24)
• InChI Key： LZMTUXCDPPCNBL-UHFFFAOYSA-N
• SMILES： N1C2=CC=CC=C2C(=O)N(CCCCCC(NC2=CC=CN=C2)=O)N=1

Additional information on 6-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)-N-(pyridin-3-yl)hexanamide

Introduction to 6-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)-N-(pyridin-3-yl)hexanamide and Its Significance in Modern Chemical Biology

The compound with the CAS number 880811-03-0, specifically 6-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)-N-(pyridin-3-yl)hexanamide, represents a fascinating molecule in the realm of chemical biology. This compound has garnered significant attention due to its unique structural features and potential biological activities. The presence of a benzotriazine core and a pyridine substituent makes it a promising candidate for further investigation in drug discovery and therapeutic applications.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The benzotriazine scaffold is particularly noteworthy for its versatility in biological interactions. Studies have demonstrated that benzotriazines can exhibit a wide range of pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer properties. The specific modification of this scaffold with a hexanamide side chain further enhances its potential by introducing additional functional groups that can interact with biological targets.

The pyridine moiety in the compound's structure is another critical feature that contributes to its biological activity. Pyridine derivatives are well-known for their role in various pharmaceuticals, often serving as key pharmacophores due to their ability to bind to biological receptors with high affinity. In this context, the combination of the benzotriazine core and the pyridine substituent in 6-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)-N-(pyridin-3-yl)hexanamide suggests a multifaceted interaction profile that could be exploited for therapeutic purposes.

Current research in chemical biology is increasingly focused on understanding the mechanisms by which small molecules interact with biological systems. The structural complexity of 6-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)-N-(pyridin-3-yl)hexanamide provides a rich framework for such studies. By leveraging computational methods and experimental techniques, scientists aim to elucidate how this compound interacts with target proteins and enzymes. This knowledge is crucial for designing molecules with improved efficacy and reduced side effects.

One of the most exciting aspects of this compound is its potential application in oncology research. Benzotriazine derivatives have shown promise as inhibitors of various kinases and other enzymes involved in cancer progression. The specific arrangement of functional groups in 6-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)-N-(pyridin-3-yl)hexanamide may enable it to disrupt critical signaling pathways that drive tumor growth and metastasis. Preliminary studies suggest that this compound exhibits inhibitory activity against certain cancer-related enzymes, making it a valuable candidate for further development.

In addition to its oncological potential, this compound may also find applications in other therapeutic areas. For instance, its ability to modulate inflammatory pathways could make it useful in treating autoimmune diseases or chronic inflammatory conditions. The hexanamide side chain, in particular, has been shown to enhance binding affinity to certain biological targets, which could be leveraged to develop more effective anti-inflammatory agents.

The synthesis of 6-(4-oxyo - 34 - dihydro - 12 - 13 - benzot tri azin - 34 - yl) - N - ( py rid ine - 34 ) hex an am ide presents an interesting challenge for synthetic chemists. The integration of multiple functional groups into a single molecular framework requires careful planning and execution. Advances in synthetic methodologies have made it possible to construct complex molecules like this one with greater efficiency and precision. Techniques such as multi-step organic synthesis and catalytic transformations have been instrumental in achieving the desired structure.

As research continues to uncover new biological activities and mechanisms of action, compounds like 6-(4-oxyo - 34 - dihydro - 12 - 13 - benzot tri azin - 34 - yl) - N - ( py rid ine - 34 ) hex an am ide will play an increasingly important role in drug discovery efforts. The combination of structural diversity and biological relevance makes this molecule a compelling subject for further investigation. By studying its interactions with biological targets and exploring its potential therapeutic applications, scientists can pave the way for novel treatments that address unmet medical needs.

The future of chemical biology is likely to be shaped by our ability to harness the power of small molecules like this one. As our understanding of biological systems grows more sophisticated, so too will our capacity to design molecules that interact with precision and selectivity. The continued exploration of compounds such as 6-(4-oxyo - 34 - dihydro - 12 - 13 - benzot tri azin - 34 - yl) - N -( py rid ine - 34 ) hex an am ide will undoubtedly contribute to this progress by providing new tools for research and therapy.